Cas no 145441-17-4 (5-Acetylisoxazole-3-carboxylic acid)

5-Acetylisoxazole-3-carboxylic acid Properties

Names and Identifiers

• 5-Acetylisoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-acetyl-
• 5-acetyl-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid,5-acetyl
• 5-Acetyl-3-carboxyisoxazole
• 5-acetyl-3-isoxazolecarboxylic acid
• 5-Acetyl-isoxazol-3-carbonsaeure
• S11493
• AMY31216
• AKOS015911171
• BPFNHNJYQWTXHY-UHFFFAOYSA-N
• MFCD11035732
• PS-8870
• 3-Isoxazolecarboxylicacid,5-acetyl-
• Z1255443271
• 5-acetylisoxazole-3-carboxylicacid
• CS-0208048
• DTXSID90591396
• EN300-263400
• VFA44117
• SCHEMBL1809442
• 3-Isoxazolecarboxylic acid, 5-acetyl- (9CI)
• 145441-17-4
• 5-acetylisoxazole-3-carboxylic acid
• +Expand

• MDL： MFCD11035732
• InChIKey： BPFNHNJYQWTXHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5NO4/c1-3(8)5-2-4(6(9)10)7-11-5/h2H,1H3,(H,9,10)
• SMILES： CC(=O)C1=CC(=NO1)C(=O)O

Computed Properties

• Exact Mass: 155.02200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.02185764g/mol
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• LogP: 0.57540
• PSA: 80.40000
• Refractive Index: 1.526
• Boiling Point: 402.6°Cat760mmHg
• Flash Point: 197.3°C
• Density: 1.416

5-Acetylisoxazole-3-carboxylic acid Security Information

• Dangerous goods sign： Xi

5-Acetylisoxazole-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%